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Compound of Interest

Compound Name: 4-Fluorostyrene

Cat. No.: B1294925 Get Quote

Essential Safety and Handling Guide for 4-
Fluorostyrene
This guide provides immediate safety, handling, and disposal protocols for 4-Fluorostyrene,

designed for researchers, scientists, and drug development professionals. Adherence to these

procedures is critical for ensuring laboratory safety and minimizing risk.

Chemical and Physical Properties
4-Fluorostyrene is a flammable liquid and vapor that requires careful handling.[1] Its key

properties are summarized below.
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Property Value Source

Molecular Formula C₈H₇F [1]

Molecular Weight 122.14 g/mol [1][2]

Appearance Colorless to light yellow liquid [2][3]

Flash Point 26 °C / 78.8 °F [4]

Boiling Point 145 °C [2]

Melting Point -34.5 °C [2]

Density 1.022 g/cm³ (at 20°C) [2]

Solubility in Water Insoluble [2]

Hazard Identification and Personal Protective Equipment
(PPE)
4-Fluorostyrene is classified as a hazardous chemical.[4] Primary hazards include being a

flammable liquid, causing skin and serious eye irritation, and potentially causing respiratory

irritation.[1] Appropriate PPE is mandatory to prevent exposure.
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Hazard Required PPE GHS Pictogram

Flammable Liquid (Category 3)

Flame-retardant lab coat, work

in a chemical fume hood away

from ignition sources.

🔥

Skin Irritation (Category 2)

Chemical-resistant gloves

(e.g., Nitrile, Neoprene), lab

coat, full-length pants, closed-

toe shoes.

!

Serious Eye Irritation

(Category 2A)

Chemical safety goggles or a

face shield.
!

Respiratory Irritation

Use only in a well-ventilated

area or a certified chemical

fume hood.

!

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is essential for safety.

Step-by-Step Handling and Storage Protocol
1. Engineering Controls and Preparation:

Ensure an eyewash station and safety shower are readily accessible and have been recently

tested.[4]

Work exclusively in a well-ventilated area, preferably within a certified chemical fume hood,

to minimize inhalation exposure.[2][4]

Remove all potential ignition sources, such as heat, sparks, and open flames, from the

handling area.[2][4]

Use explosion-proof electrical, ventilating, and lighting equipment.[4][5]

Ensure all containers and receiving equipment are properly grounded and bonded to prevent

static discharge.[2][4][5]
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2. Donning Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles compliant with OSHA (29 CFR

1910.133) or European Standard (EN166).[4]

Skin Protection: Wear appropriate chemical-resistant gloves and a lab coat.[4] Ensure

clothing fully covers exposed skin.

Inspect all PPE for integrity before use.

3. Chemical Handling:

Use only non-sparking tools when opening or handling containers.[4][5]

Avoid breathing vapors or mists.[4]

Prevent contact with skin and eyes.[4]

Keep the container tightly closed when not in use.[2][4]

After handling, wash hands and any exposed skin thoroughly.[4]

4. Storage:

Store in a locked, designated area for flammable liquids.[4][6]

The storage location must be cool, dry, and well-ventilated.[2][4]

Keep containers tightly closed and away from heat, sparks, and flames.[2][4] Refrigerator or

flammables cabinet storage is recommended.[2][4]

Store separately from incompatible materials such as acids, bases, strong oxidizing agents,

halogens, and reducing agents.[4]

Emergency and First Aid Procedures
1. Spill Response:

Immediately remove all sources of ignition.[4]
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Evacuate non-essential personnel from the area.

Wear full PPE, including respiratory protection if necessary.

Contain the spill using an inert absorbent material like sand, silica gel, or a universal binder.

[2][4]

Use spark-proof tools to collect the absorbed material and place it into a suitable, closed

container for disposal.[4]

Ventilate the area and clean the spill site once the material is removed.

2. First Aid Measures:

Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration (do not use mouth-to-mouth). Seek immediate medical attention.

[2][4][7]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing. If skin irritation occurs, seek medical

attention.[2][4][7]

Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists,

seek immediate medical attention.[2][4][6]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and have them drink 2-4 cupfuls of water or milk. Seek immediate medical

attention.[2][4]

Waste Disposal Plan
All 4-Fluorostyrene waste, including contaminated absorbent material, must be treated as

hazardous waste.[8]

Store waste in a suitable, tightly sealed, and properly labeled container. The label should

clearly identify the contents as "Hazardous Waste: 4-Fluorostyrene".[8]
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Dispose of the contents and container at an approved waste disposal facility.[4][6] Adhere to

all local, regional, and national hazardous waste regulations.

Remember that the waste generator is legally responsible for the waste from "cradle to

grave," which includes ensuring its proper transport and disposal by a permitted facility.[8]

Procedural Workflow Diagram
The following diagram illustrates the logical workflow for safely handling 4-Fluorostyrene, from

initial preparation to final disposal, including emergency contingencies.

Workflow for Handling 4-Fluorostyrene

Standard Operating Procedure

Emergency Procedures

1. Preparation
(Engineering Controls, PPE Check)

2. Handling
(Fume Hood, Grounding)

3. Storage
(Cool, Ventilated, Locked) Spill Event

Accident

Personnel Exposure

Accident

4. Waste Accumulation
(Labeled, Sealed Container)

5. Disposal
(Approved Facility)

Spill Response
(Contain, Absorb, Collect)

First Aid
(Inhalation, Skin, Eye, Ingestion)

Seek Medical Attention
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Click to download full resolution via product page

Caption: Logical workflow for 4-Fluorostyrene handling and emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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